Cas no 31040-10-5 (9-methyl-5-nitro-1,7,8-triazabicyclo[4.3.0]nona-2,4,6,8-tetraene)
31040-10-5 structure
Product Name:9-methyl-5-nitro-1,7,8-triazabicyclo[4.3.0]nona-2,4,6,8-tetraene
CAS No:31040-10-5
MF:C7H6N4O2
MW:178.14814043045
CID:883879
Update Time:2026-04-29
9-methyl-5-nitro-1,7,8-triazabicyclo[4.3.0]nona-2,4,6,8-tetraene Chemical and Physical Properties
Names and Identifiers
-
- 9-methyl-5-nitro-1,7,8-triazabicyclo[4.3.0]nona-2,4,6,8-tetraene
- 1,2, 4-Triazolo[4,3-a]pyridine, 3-methyl-8-nitro-
- s-Triazolo[4,3-a]pyridine, 3-methyl-8-nitro-
- 3-methyl-8-nitro-[1,2,4]triazolo[4,3-a]pyridine
- 3-Methyl-8-nitro-s-triazolo< 4,3-a> pyridin
- AC1L6RGJ
- AC1Q2157
- CTK4G6315
- KST-1B2966
- NSC116470
-
Computed Properties
- Exact Mass: 178.04918
- Monoisotopic Mass: 178.049075
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 76
Experimental Properties
- Density: 1.57
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.733
- PSA: 73.33
- LogP: 1.46910
9-methyl-5-nitro-1,7,8-triazabicyclo[4.3.0]nona-2,4,6,8-tetraene Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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